[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-morpholin-4-ylmethanone

• IUPAC Name: [3-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H24N2O3/c21-18(19-6-8-22-9-7-19)15-2-1-3-17(10-15)23-13-16-12-20(16)11-14-4-5-14/h1-3,10,14,16H,4-9,11-13H2
• InChI Key: BDOJCJQHNDMMEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CC2COC3=CC=CC(=C3)C(=O)N4CCOCC4
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

“[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-morpholin-4-ylmethanone” is a chemical compound that is available for purchase from various chemical suppliers. It contains an aziridine group, which is a three-membered heterocycle consisting of two carbon atoms and one nitrogen atom.

Synthesis Analysis

Aziridines, such as the one in the given compound, can be synthesized through various methods. One common method is the anionic ring-opening polymerization of activated aziridines. This process involves the use of a living anionic polymerization technique, which allows for the control of the polymerization of ring-strained nitrogen-containing monomers. Another method involves the reaction of imines with phenacyl bromide derivatives to afford functionalized aziridines.

Molecular Structure Analysis

The molecular structure of aziridines, like the one in the given compound, is characterized by a three-membered ring containing two carbon atoms and one nitrogen atom. The bond angles in aziridine are approximately 60°, considerably less than the normal hydrocarbon bond angle of 109.5°, which results in angle strain.

Chemical Reactions Analysis

Aziridines can undergo various chemical reactions, including anionic and cationic ring-opening polymerizations. These reactions can produce polyamines with various structures and degrees of control. The resulting polymers have many important applications, such as antibacterial and antimicrobial coatings, CO2 adsorption, chelation and materials templating, and non-viral gene transfection.

Physical And Chemical Properties Analysis

The physical and chemical properties of aziridines can vary. In general, aziridines are colorless, toxic, volatile liquids. They are less basic than acyclic aliphatic amines, with a pKa of 7.9 for the conjugate acid, due to increased s character of the nitrogen free electron pair.

Safety and Hazards

Aziridines are highly flammable and toxic. They pose various health hazards, including harm if swallowed, in contact with skin, or if inhaled. They may cause genetic defects and cancer.

Future Directions

The future directions for the use of aziridines, like the one in the given compound, are promising. They are being used to develop future macromolecular architectures. Their potential applications in areas such as antibacterial and antimicrobial coatings, CO2 adsorption, chelation and materials templating, and non-viral gene transfection are being explored.